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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825

Application Notes and Protocols for 1,3-
Dimethylimidazolidine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe handling and storage of
1,3-Dimethylimidazolidine (DMI). Adherence to these procedures is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

1,3-Dimethylimidazolidine is a colorless, high-boiling, polar aprotic solvent with high thermal
and chemical stability.[1][2][3] Its properties make it a versatile solvent for a range of organic
and inorganic compounds.[1][2][3]

Table 1: Physical and Chemical Properties of 1,3-Dimethylimidazolidine
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Property Value References
CAS Number 80-73-9 [415]
Molecular Formula CsH10N20 [61[7]
Molecular Weight 114.15 g/mol [61[7]
Appearance Clear, colorless liquid [5161[8]
Odor Odorless [6]
Melting Point 75-8.2°C [2][6][8]
Boiling Point 222 -225.5°C [2][6][8]
Flash Point 93 -120 °C [21[31[6][9]
Autoignition Temperature 305 °C [6]119]
Water Solubility Completely soluble/freely (61[9]
soluble
Density 1.05 - 1.056 g/cm?3 at 20 °C [4161[8]
Vapor Pressure 0.206 hPa at 25 °C [4]
log Pow -0.3at25°C [4][8]
Viscosity (kinematic) 1.95 mm?/s at 20 °C [41[8]
Viscosity (dynamic) 2.07 mPa-s at 20 °C [41[8]

Hazard Identification and Safety Precautions

DMI is classified as a substance with potential health hazards. It is crucial to be aware of its

toxicological profile and take appropriate safety measures.

Table 2: GHS Hazard Classifications for 1,3-Dimethylimidazolidine
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

H361: Suspected of damaging

Reproductive Toxicity 2 = )
fertility or the unborn child
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Key Safety Precautions:
¢ Avoid Contact: Prevent contact with skin, eyes, and clothing.[5][8][10]

o Ventilation: Use only in a well-ventilated area.[5][8][11] Ensure adequate ventilation,
especially in confined areas.[7]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][7]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, as detailed in Section
4.

e Hygiene: Wash hands thoroughly after handling.[5][11] Do not eat, drink, or smoke when
using this product.[8][12]

Handling Protocols
General Handling Workflow

The following workflow should be followed when handling 1,3-Dimethylimidazolidine in a
laboratory setting.
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Review Safety Data Sheet (SDS)
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Figure 1: General Handling Workflow for 1,3-Dimethylimidazolidine
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Figure 1: General Handling Workflow for 1,3-Dimethylimidazolidine
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Experimental Protocol: Dispensing and Transfer

Preparation: 1.1. Confirm that the work area (preferably a chemical fume hood) is clean and
uncluttered. 1.2. Ensure an eyewash station and safety shower are readily accessible.[7][10]
1.3. Gather all necessary equipment (e.g., graduated cylinders, pipettes, beakers, stir bars).
1.4. Don the required PPE as specified in Section 4.

Dispensing: 2.1. Ground all equipment containing the material to prevent static discharge.
[10] 2.2. Carefully open the 1,3-Dimethylimidazolidine container, avoiding splashes. 2.3.
Dispense the required amount of liquid slowly and carefully. 2.4. Immediately and tightly
close the container after dispensing.[5][8][11]

Transfer: 3.1. When transferring to another vessel, pour slowly to minimize splashing. 3.2. If
using a pipette, ensure the pipette bulb is in good condition and properly attached. 3.3. Avoid
generating aerosols or vapors.

Post-Transfer: 4.1. Promptly clean any minor drips or spills on the exterior of the containers
or work surface. 4.2. Properly label any secondary containers with the chemical name and
hazard information.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment for Handling 1,3-

Dimethylimidazolidine
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PPE Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US). A face shield may
be necessary if there is a
splash hazard.[8][13]

Protects against splashes and
vapors which can cause

serious eye damage.[4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene)
tested according to EN 374.[4]
[8] Wear a lab coat or
chemical-resistant apron.[10]
[14]

Prevents skin contact, which
can cause irritation and may
be harmful.[5][10]

Respiratory Protection

Not typically required with
adequate engineering controls
(fume hood). If ventilation is
inadequate or if aerosols are
generated, use a
NIOSH/MSHA approved
respirator with an organic
vapor cartridge.[7][8][12]

Protects against inhalation of

vapors or mists.

Storage Protocols

Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Storage Conditions

o Temperature: Store in a cool, dry, well-ventilated place.[5][8][11] Recommended storage

temperature is between 15-25 °C.[4]

» Container: Keep the container tightly closed and sealed until ready for use.[4][5][8][10][11]

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen) to protect from moisture, as

the substance is hygroscopic.[4][5][6][7]
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e Light: The substance is light-sensitive; store in light-resistant containers.[5][10]

Incompatible Materials

Store 1,3-Dimethylimidazolidine separately from the following materials:
» Strong oxidizing agents[4][5][7]
» Acid chlorides[5][7]

e Phosphorus halides[5]

1,3-Dimethylimidazolidine
Storage

> = - V- ¥ =
Cool, Dg,s\_l\gllg\é?nnlated ’Tightly Closed Container Inert Atmosphere (Nitrogen) ’ Light-Resistant Container Strong Oxidizing Agents Acid Chlorides Phosphorus Halides

Storage Conditions Incompatible Materials (Store Separately)

Figure 2: Storage for 1,3-Di

Click to download full resolution via product page

Figure 2: Storage Guidelines for 1,3-Dimethylimidazolidine

Accidental Release and First Aid Measures
Spill Response Protocol

In the event of a spill, follow these procedures immediately.
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(Sand, Earth, Vermiculite)

.
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:
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'
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'

Report the Incident

Figure 3: Spill Response Protocol
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Figure 3: Spill Response Protocol
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e Personal Precautions: Avoid breathing vapors, mist, or gas.[8] Use personal protective
equipment.[8]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[8]

e Containment and Cleanup: 3.1. Absorb with liquid-binding material such as sand,
diatomaceous earth, or universal binders.[4] 3.2. Collect the absorbed material using spark-
proof tools and place it into a suitable, closed container for disposal.[8][14] 3.3. Ventilate the
affected area.[4]

First Aid Measures

Table 4: First Aid Procedures for 1,3-Dimethylimidazolidine Exposure

Exposure Route First Aid Protocol

Rinse cautiously with water for at least 15
minutes.[6][8][11] Remove contact lenses, if
Eye Contact present and easy to do.[6][8][11] Continue
rinsing.[6][8][11] Immediately call a POISON
CENTER or doctor/physician.[6][7]

Take off contaminated clothing immediately.[4]
) [8] Wash off with soap and plenty of water for at
Skin Contact . o .
least 15 minutes.[6][8] If skin irritation persists,

call a physician.[6]

Rinse mouth with water.[8] Do NOT induce

vomiting.[6][8] Never give anything by mouth to

Ingestion ]
an unconscious person.[5][8] Call a doctor or
Poison Control Center immediately.[8]
Move the victim into fresh air.[5][8] If breathing is
) difficult, give oxygen.[5][8][11] If not breathing,
Inhalation

give artificial respiration.[5][6][8][11] Seek
medical attention.[6][11]
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not release into the environment.[6][8] Waste material should be disposed of in
an approved waste disposal plant.[7]

Stability and Reactivity

o Chemical Stability: The material is stable under normal ambient and anticipated storage and
handling conditions of temperature and pressure.[4][12] It is also noted to have high thermal
and chemical stability.[1][2]

o Reactivity: It is not reactive under normal ambient conditions.[4] However, vapors may form
explosive mixtures with air upon heating.[4][12]

e Hazardous Reactions: Violent reactions can occur with strong oxidizing agents.[4]

o Conditions to Avoid: Incompatible products, excess heat, exposure to moisture, and sources
of ignition.[5][6][7]

o Hazardous Decomposition Products: Upon combustion, it may release nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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